Cas no 1221171-84-1 (2-chloro-4-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1221171-84-1
• MF: C₆H₂ClF₃INO
• MW: 323.438863277435
• MDL: MFCD22571775
• CID: 2083338
• PubChem ID: 49871188
• Update Time: 2025-05-19

2-chloro-4-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine
• 2-chloro-4-iodo-5-trifluoromethoxypyridine
• MFCD22571775
• AKOS017344162
• 1221171-84-1
• Pyridine, 2-chloro-4-iodo-5-(trifluoromethoxy)-
• AT34696
• SCHEMBL2303690
• 2-Chloro-4-iodo-5-(trifluoromethoxy)pyridine, 97%

• MDL： MFCD22571775
• Inchi： 1S/C6H2ClF3INO/c7-5-1-3(11)4(2-12-5)13-6(8,9)10/h1-2H
• InChI Key： DPEXAPQDSCSEEO-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 322.88217Da
• Monoisotopic Mass: 322.88217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine

Introduction to 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine (CAS No: 1221171-84-1)

2-chloro-4-iodo-5-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1221171-84-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with a chloro group, an iodo group, and a trifluoromethoxy group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct electronic and steric properties, which are exploited in medicinal chemistry for the design of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups facilitates diverse chemical transformations, enabling the construction of complex scaffolds. This adaptability has positioned 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine as a cornerstone in synthetic strategies aimed at developing small-molecule drugs.

In recent years, there has been a surge in research focusing on the development of inhibitors targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. The pyridine derivative 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine has emerged as a key building block in the synthesis of kinase inhibitors due to its ability to modulate protein-protein interactions through its aromatic system. The halogenated substituents enhance binding affinity by engaging in π-stacking interactions and hydrogen bonding with target proteins.

One of the most compelling applications of 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine lies in its role as a precursor for the development of antiviral agents. The trifluoromethoxy group, in particular, has been shown to improve metabolic stability and oral bioavailability, critical factors for drug efficacy. Researchers have leveraged this compound to synthesize novel inhibitors of viral proteases and polymerases, contributing to the fight against emerging infectious diseases.

The agrochemical sector has also benefited from the versatility of 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine. Its structural motifs are frequently incorporated into herbicides and fungicides, where they enhance activity against resistant plant pathogens. The compound's ability to undergo cross-coupling reactions with various organic halides has enabled the creation of novel agrochemicals with improved selectivity and environmental safety profiles.

Advances in computational chemistry have further accelerated the utilization of 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine in drug discovery. Molecular modeling studies have revealed its potential as a scaffold for designing molecules with enhanced binding affinity and selectivity for therapeutic targets. These insights have guided synthetic efforts toward optimizing lead compounds for clinical development.

The synthesis of 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine itself is a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes involving halogenation, methylation, and functional group interconversions highlight the compound's synthetic utility. Recent innovations in catalytic methods have streamlined these processes, reducing reaction times and improving yields while maintaining high levels of purity.

The safety profile of 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine is another critical consideration in its application. While handling should always be performed with appropriate precautions due to its reactivity, studies have demonstrated its compatibility with standard laboratory practices when stored under inert conditions. This stability makes it a reliable reagent for industrial-scale synthesis and large-scale drug manufacturing.

Looking ahead, the future prospects for 2-chloro-4-iodo-5-(trifluoromethoxy)pyridine are bright, with ongoing research exploring its potential in areas such as materials science and nanotechnology. Its ability to form coordination complexes with metal ions opens doors for applications in catalysis and material design. As our understanding of molecular interactions deepens, so too will the applications of this remarkable compound.